Cas no 20860-60-0 (Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2))

• Product Name: Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2)
• CAS No: 20860-60-0
• MF: C₁₂H₂₈CuN₅O₃
• MW: 353.928423881531
• CID: 5053563
• Update Time: 2025-10-25

Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2) Chemical and Physical Properties

Names and Identifiers

• Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2)

• Inchi： 1S/2C6H14N2.Cu.NO3/c2*1-3-7-5-6-8-4-2;;2-1(3)4/h2*3-6H2,1-2H3;;/q2*-2;+6;-1
• InChI Key： HUHRTXMVHCXVEQ-UHFFFAOYSA-N
• SMILES： N([O-])(=O)=O.C(N1CCN(CC)[Cu+2]21N(CCN2CC)CC)C

Additional information on Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2)

Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2)

Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2), also known by its CAS number 20860-60-0, is a coordination compound with significant applications in various fields. This compound consists of a copper(II) ion coordinated by two N,N-diethylethylenediamine (Dien) ligands and two nitrate ions, forming a stable complex. The dihydrate form indicates the presence of two water molecules associated with the compound. This structure contributes to its unique chemical properties and reactivity.

The synthesis of Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2) typically involves the reaction of copper nitrate with N,N-diethylethylenediamine in an aqueous solution. The reaction conditions, such as pH and temperature, play a crucial role in determining the stability and purity of the final product. Recent studies have explored the use of green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining high yields.

One of the most notable applications of this compound is in catalysis. Copper complexes, including Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2), are widely used as catalysts in organic synthesis due to their ability to facilitate various reactions, such as oxidation, reduction, and coupling processes. For instance, research has shown that this compound can effectively catalyze the oxidation of alcohols to ketones under mild conditions, making it a valuable tool in pharmaceutical and fine chemical industries.

In addition to catalysis, Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2) has been studied for its potential in materials science. The compound's coordination properties make it suitable for use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, sensing, and catalysis, highlighting the versatility of this compound.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and bonding characteristics of Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2). Density functional theory (DFT) calculations have revealed that the copper(II) ion is coordinated by two nitrogen atoms from each Dien ligand, forming a distorted octahedral geometry. This understanding has facilitated the design of new copper-based complexes with tailored properties for specific applications.

The stability of Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2) under various conditions has also been a subject of recent research. Studies have shown that the compound exhibits good thermal stability up to 150°C, making it suitable for high-temperature applications. However, exposure to strong acids or bases can lead to decomposition, highlighting the importance of proper handling and storage.

In terms of environmental impact, Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2) has been evaluated for its biodegradability and toxicity. Research indicates that the compound is not inherently toxic at low concentrations but can pose risks if ingested or inhaled in large amounts. Proper disposal methods are recommended to minimize environmental hazards.

Overall, Bis(N,N-diethylethylenediamine)copper(II) Nitrate Dihydrate (1:2:2), with its CAS number 20860-60-0, remains a valuable compound in both academic research and industrial applications. Its unique properties and versatile reactivity continue to drive innovation across multiple disciplines.